Cas no 2248337-10-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate
• CAS No: 2248337-10-0
• MF: C₁₈H₁₂N₂O₆
• MW: 352.297684669495
• CID: 5960411
• PubChem ID: 165980838
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate
• 2248337-10-0
• EN300-6520037

• Inchi： 1S/C18H12N2O6/c21-15-13-9-10(5-6-14(13)25-8-7-19-15)18(24)26-20-16(22)11-3-1-2-4-12(11)17(20)23/h1-6,9H,7-8H2,(H,19,21)
• InChI Key： KECSWODMGYQZOT-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)C=CC1=2)=O

Computed Properties

• Exact Mass: 352.06953611g/mol
• Monoisotopic Mass: 352.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate (CAS No. 2248337-10-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate (CAS No. 2248337-10-0) represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure combines elements of isoindole and benzoxazepine scaffolds, which are well-documented for their pharmacological activity. The presence of multiple oxygenated functional groups enhances its potential bioactivity, making it a subject of considerable interest in the development of novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 1,3-dioxo and 5-oxo moieties in this compound contribute to its unique reactivity and binding properties. These features are particularly relevant in the design of molecules that interact with biological targets such as enzymes and receptors. The dihydro and tetrahydro rings provide additional conformational flexibility, which is crucial for optimizing binding affinity and selectivity.

The 1H-isoindol-2-yl moiety is a key structural feature that has garnered attention for its role in various bioactive molecules. Isoindole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In contrast, the benzoxazepine scaffold is recognized for its utility in central nervous system (CNS) drug development due to its ability to modulate neurotransmitter systems. The combination of these two motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate suggests a potential for multifunctional activity.

Advances in computational chemistry have enabled the systematic study of such complex molecules. Molecular modeling techniques have been employed to predict the binding modes of this compound with various biological targets. These studies indicate that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways. Furthermore, the oxygen-rich environment created by the multiple functional groups could facilitate hydrogen bonding interactions with protein surfaces.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary results suggest that it possesses significant inhibitory effects on certain enzymes linked to metabolic disorders. The dual functionality provided by the isoindole and benzoxazepine moieties appears to contribute to its broad-spectrum activity. This aligns with current trends in drug development, where multifunctional agents are favored for their ability to address multiple pathological pathways simultaneously.

The synthesis of this compound presents a challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzoxazepine core. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites.

Future research directions include exploring derivatives of this compound with enhanced bioavailability and improved pharmacokinetic profiles. Structural modifications aimed at optimizing solubility and metabolic stability are being investigated. Additionally, the potential use of this compound in combination therapies is being explored to maximize therapeutic efficacy while minimizing side effects.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-oxyo-tetrahydro-benzoxazepine-carboxylate (CAS No. 2248337). These computational tools can predict biological activity based on molecular structure with high accuracy. This approach has already led to several successful drug candidates entering clinical trials.

The broader implications of this research extend beyond individual compounds to the advancement of medicinal chemistry as a whole. The development of new synthetic strategies and computational tools continues to drive innovation in drug discovery. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact with them in precise ways.

In conclusion,1H Isoindol 2 yl Tetrahydro Benzoxazepine Carboxylate (CAS No: 2248337) stands as a testament to the power of interdisciplinary research in pharmaceutical sciences. Its unique structural features offer exciting possibilities for therapeutic applications, particularly in areas where multifunctional agents are needed.`